N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-(3,5-difluoroanilino)acetamide
• InChI: InChI=1S/C14H15F2N3O/c1-14(8-17,9-2-3-9)19-13(20)7-18-12-5-10(15)4-11(16)6-12/h4-6,9,18H,2-3,7H2,1H3,(H,19,20)
• InChI Key: GKLCYYKVSUZMLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CNC2=CC(=CC(=C2)F)F
• Molecular Formula: C14H15F2N3O
• Molecular Weight: 279.28 g/mol

Description

N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide, also known as DAA-1106, is a potent and selective antagonist of the sphingosine-1-phosphate receptor subtype 1 (S1P1). It was first synthesized in 2002 by researchers at Daiichi Asubio Pharma Co., Ltd. in Japan. Since then, DAA-1106 has been extensively studied for its potential applications in various fields of scientific research.

Mechanism of Action

N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide exerts its pharmacological effects by selectively binding to and blocking the S1P1 receptor. The S1P1 receptor is a G protein-coupled receptor that is widely expressed in various tissues, including the central nervous system, immune system, and cardiovascular system. By blocking the S1P1 receptor, N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide inhibits the downstream signaling pathways that are activated by the receptor, leading to a variety of physiological and pathological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide are diverse and depend on the specific research application. In neuroscience, N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide has been shown to reduce neuroinflammation, attenuate neurodegeneration, and alleviate pain in animal models. In immunology, N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide has been shown to inhibit lymphocyte trafficking and activation, leading to immunosuppression. In cancer research, N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide in lab experiments include its high potency and selectivity for the S1P1 receptor, as well as its well-characterized pharmacological effects. However, the limitations of using N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide include its low solubility in water and its potential for off-target effects at high concentrations.

Future Directions

There are several future directions for the use of N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide in scientific research. One potential direction is the development of N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide analogs with improved pharmacokinetic properties and reduced off-target effects. Another direction is the investigation of the role of the S1P1 receptor in various disease states, such as autoimmune diseases, neurodegenerative diseases, and cancer. Additionally, the use of N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide in combination with other therapeutic agents may provide new avenues for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide involves several steps, including the reaction of 3,5-difluoroaniline with ethyl cyanoacetate, followed by the addition of cyclopropane carboxylic acid and subsequent cyclization to form the final product. The yield of N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide is typically around 30%.

Scientific Research Applications

N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide has been used in a wide range of scientific research applications, including neuroscience, immunology, and cancer research. In neuroscience, N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide has been shown to be a useful tool for investigating the role of the S1P1 receptor in various physiological and pathological processes, such as neuroinflammation, neurodegeneration, and pain. In immunology, N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide has been used to study the role of the S1P1 receptor in lymphocyte trafficking and immune cell activation. In cancer research, N-(1-cyano-1-cyclopropylethyl)-2-[(3,5-difluorophenyl)amino]acetamide has been investigated for its potential as a therapeutic agent for the treatment of various types of cancer.